Cas no 16184-59-1 (1,3,4-Oxadiazole,2,5-bis(2,3,4,5,6-pentafluorophenyl)-)

• Product name: 1,3,4-Oxadiazole,2,5-bis(2,3,4,5,6-pentafluorophenyl)-
• CAS No: 16184-59-1
• MF: C₁₄N₂OF₁₀
• MW: 402.1466
• CID: 192132
• PubChem ID: 298203

1,3,4-Oxadiazole,2,5-bis(2,3,4,5,6-pentafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2,5-bis(2,3,4,5,6-pentafluorophenyl)-
• 2,5-bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-oxadiazole
• Bis(pentafluorophenyl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2,5-bis(pentafluorophenyl)-
• 1,4-Oxadiazole, 2,5-bis(pentafluorophenyl)-
• 2,5-bis(pentafluorophenyl)-1,3,4-oxadiazole
• 2,5-bis-(pentafluorophenyl)-1,3,4-oxadiazole
• 2,5-bis-pentafluorophenyl-[1,3,4]oxadiazole
• 2,5-Di(pentafluorophenyl)-1,3,4-oxadiazole
• 2,5-Di-(pentafluorphenyl)-1,3,4-oxadiazol
• AC1L6SS3
• di(perfluorophenyl)oxadiazole
• NSC170093
• 16184-59-1
• 2,5-Bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-oxadiazole #
• SCHEMBL13707480
• IXTLPVLHPRQLGS-UHFFFAOYSA-N
• DTXSID20305281
• NSC-170093

• Inchi： InChI=1S/C14F10N2O/c15-3-1(4(16)8(20)11(23)7(3)19)13-25-26-14(27-13)2-5(17)9(21)12(24)10(22)6(2)18
• InChI Key： IXTLPVLHPRQLGS-UHFFFAOYSA-N
• SMILES： FC1C(F)=C(F)C(C2=NN=C(C3C(F)=C(F)C(F)=C(F)C=3F)O2)=C(F)C=1F

Computed Properties

• Exact Mass: 401.9851
• Monoisotopic Mass: 401.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 4.1

Experimental Properties

• Density: 1.738
• Boiling Point: 353.4°C at 760 mmHg
• Flash Point: 167.5°C
• Refractive Index: 1.464
• PSA: 38.92
• LogP: 4.79460